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Compound of Interest

Compound Name: Ap44mSe

Cat. No.: B1665122

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ap44mSe, or 2-Acetylpyridine 4,4-Dimethyl-3-selenosemicarbazone, is a potent and selective
anti-cancer agent that has garnered significant interest in the scientific community. Its
mechanism of action, involving iron chelation, the formation of redox-active copper complexes,
and subsequent induction of lysosomal membrane permeabilization, highlights a promising
avenue for cancer therapy. This technical guide provides a comprehensive overview of the
chemical structure elucidation of Ap44mSe, detailing the experimental methodologies and
presenting key analytical data. Furthermore, it visually delineates the proposed signaling
pathways through which Ap44mSe exerts its cytotoxic effects.

Chemical Structure and Properties

The definitive structure of Ap44mSe was determined through a combination of synthetic
procedures and spectroscopic analysis.

Chemical Name: 2-Acetylpyridine 4,4-Dimethyl-3-selenosemicarbazone CAS Number: 79514-
49-1 Molecular Formula: Ci10H14N4Se Molecular Weight: 270.21 g/mol Chemical Structure:
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1665122#ap44mse-chemical-structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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